Cas no 1260875-76-0 (2-Methyl-4-(piperidin-4-yl)phenol)

2-Methyl-4-(piperidin-4-yl)phenol is a versatile chemical intermediate featuring a phenol core substituted with a methyl group and a piperidin-4-yl moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both phenolic and piperidine functionalities allows for diverse derivatization, enabling applications in drug discovery and fine chemical production. Its stability under standard conditions and compatibility with common synthetic methods enhance its utility in multi-step reactions. The compound is particularly useful in the development of bioactive molecules due to its ability to serve as a scaffold for further functionalization. Proper handling and storage are recommended to maintain its integrity.

2-Methyl-4-(piperidin-4-yl)phenol structure

1260875-76-0 structure

Product Name:2-Methyl-4-(piperidin-4-yl)phenol

CAS No:1260875-76-0

MF:C₁₂H₁₇NO

MW:191.269483327866

CID:5520867

PubChem ID:84663480

Update Time:2025-05-28

2-Methyl-4-(piperidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-(piperidin-4-yl)phenol
- 2-Methyl-4-(4-piperidinyl)phenol
- DB-192987
- SCHEMBL17395615
- F84545
- 1260875-76-0
- 2-methyl-4-piperidin-4-ylphenol
- 2-Methyl-4-(piperidin-4-yl)phenol
- Inchi： 1S/C12H17NO/c1-9-8-11(2-3-12(9)14)10-4-6-13-7-5-10/h2-3,8,10,13-14H,4-7H2,1H3
- InChI Key： PQARDSOLYLHRQD-UHFFFAOYSA-N
- SMILES： C1(O)=CC=C(C2CCNCC2)C=C1C

Computed Properties

Exact Mass: 191.131014166g/mol
Monoisotopic Mass: 191.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 32.3Å²

2-Methyl-4-(piperidin-4-yl)phenol Pricemore >>

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